2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole

• IUPAC Name: 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole
• InChI: InChI=1S/C9H6BrN3O3/c1-5-11-12-9(16-5)6-2-3-7(10)8(4-6)13(14)15/h2-4H,1H3
• InChI Key: YIKYCPNTLQSGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC(=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C9H6BrN3O3
• Molecular Weight: 284.07 g/mol

Description

2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole, also known as BNP-5, is a heterocyclic compound that has been widely studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and its potential to interact with biological systems in a variety of ways.

Mechanism of Action

The mechanism of action of 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole is not fully understood, but it is believed to interact with biological systems through a variety of mechanisms, including the modulation of cellular signaling pathways, the inhibition of enzyme activity, and the disruption of protein-protein interactions.
Biochemical and Physiological Effects
2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune system function. These effects are believed to be due to the compound's ability to interact with cellular signaling pathways and modulate the activity of key proteins and enzymes.

Advantages and Limitations for Lab Experiments

2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has several advantages for use in laboratory experiments, including its relatively simple synthesis method, its stability under a variety of conditions, and its ability to interact with a wide range of biological systems. However, the compound also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole, including:
1. Further investigation of the compound's mechanism of action and its potential applications in medicinal chemistry and biochemistry.
2. Development of new synthetic methods for 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole and related compounds with improved properties.
3. Investigation of the compound's potential applications in materials science, including the development of new materials with improved properties.
4. Investigation of the compound's potential toxicity and its effects on biological systems.
5. Development of new methods for the delivery of 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole to biological systems, including the development of new drug delivery systems and formulations.
In conclusion, 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole is a compound with potential applications in a variety of scientific research areas, including medicinal chemistry, materials science, and biochemistry. While further research is needed to fully understand its mechanism of action and potential applications, the compound has several advantages for use in laboratory experiments and represents an exciting area of research for scientists in a variety of fields.

Synthesis Methods

2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole can be synthesized using a variety of methods, including the reaction of 4-bromo-3-nitrobenzoyl chloride with methyl hydrazinecarboxylate, followed by cyclization with triethyl orthoformate. Other methods include the reaction of 4-bromo-3-nitrobenzoic acid with thionyl chloride, followed by reaction with hydrazine hydrate and cyclization with formic acid.

Scientific Research Applications

2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has been studied for its potential applications in a variety of scientific research areas, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has been studied for its potential applications in the development of new materials with improved properties. In biochemistry, 2-(4-bromo-3-nitrophenyl)-5-methyl-1,3,4-oxadiazole has been investigated for its potential to interact with biological systems and modulate cellular signaling pathways.